6-hydrazinylpyrimidine-4-carbonitrile hydrochloride
Overview
Description
6-Hydrazinylpyrimidine-4-carbonitrile hydrochloride (6-HPC) is a chemical compound composed of a hydrazinylpyrimidine-4-carbonitrile and hydrochloride. It has a wide range of applications in scientific research, including in the areas of biochemistry, physiology, and pharmacology. 6-HPC is a versatile compound that has been used to study a variety of biological processes.
Scientific Research Applications
6-hydrazinylpyrimidine-4-carbonitrile hydrochloride has been used in a variety of scientific research applications, including in the fields of biochemistry, physiology, and pharmacology. In biochemistry, 6-hydrazinylpyrimidine-4-carbonitrile hydrochloride has been used to study the effect of inhibitors on protein-tyrosine kinases, as well as to study the structure and function of enzymes. In physiology, 6-hydrazinylpyrimidine-4-carbonitrile hydrochloride has been used to study the effects of hormones on cellular processes, as well as to study the effects of drugs on the nervous system. In pharmacology, 6-hydrazinylpyrimidine-4-carbonitrile hydrochloride has been used to study the effects of drugs on the cardiovascular system, as well as to study the mechanisms of action of drugs.
Mechanism of Action
The mechanism of action of 6-hydrazinylpyrimidine-4-carbonitrile hydrochloride is not fully understood, but it is believed to act by inhibiting the activity of protein-tyrosine kinases, which are enzymes involved in the regulation of cell proliferation, differentiation, and apoptosis. 6-hydrazinylpyrimidine-4-carbonitrile hydrochloride has also been shown to interact with other enzymes, such as phosphatidylinositol-3-kinase, which is involved in the regulation of cell growth and metabolism.
Biochemical and Physiological Effects
6-hydrazinylpyrimidine-4-carbonitrile hydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of protein-tyrosine kinases, which can lead to a decrease in cell proliferation and differentiation. It has also been shown to interact with other enzymes, such as phosphatidylinositol-3-kinase, which can lead to a decrease in cell growth and metabolism. In addition, 6-hydrazinylpyrimidine-4-carbonitrile hydrochloride has been shown to have anti-inflammatory and anti-oxidant properties, which can be beneficial for treating a variety of diseases.
Advantages and Limitations for Lab Experiments
6-hydrazinylpyrimidine-4-carbonitrile hydrochloride has a number of advantages for laboratory experiments. It is a versatile compound that can be used to study a variety of biological processes. It is also easy to synthesize, making it ideal for laboratory use. However, it is important to note that 6-hydrazinylpyrimidine-4-carbonitrile hydrochloride is a relatively new compound, and its effects are not yet completely understood. In addition, it is important to be aware of the potential side effects of 6-hydrazinylpyrimidine-4-carbonitrile hydrochloride, such as skin irritation, nausea, and headaches.
Future Directions
There are a number of potential future directions for 6-hydrazinylpyrimidine-4-carbonitrile hydrochloride. For example, it could be used to study the effects of inhibitors on other enzymes, such as phosphatidylinositol-3-kinase. It could also be used to study the effects of drugs on other physiological processes, such as the cardiovascular system. In addition, 6-hydrazinylpyrimidine-4-carbonitrile hydrochloride could be used to study the effects of drugs on the nervous system, as well as to study the mechanisms of action of drugs. Finally, it could be used to study the effects of hormones on cellular processes.
Synthesis Methods
6-hydrazinylpyrimidine-4-carbonitrile hydrochloride can be synthesized from 4-amino-3-chloropyridine-2-carbonitrile through a reaction with hydrazine hydrate in the presence of an acid catalyst. The reaction is conducted in aqueous solution at room temperature and results in a yield of up to 80%. This method of synthesis is simple and efficient, making it ideal for laboratory use.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-hydrazinylpyrimidine-4-carbonitrile hydrochloride involves the reaction of 4-cyanopyrimidine with hydrazine hydrate followed by treatment with hydrochloric acid.", "Starting Materials": [ "4-cyanopyrimidine", "hydrazine hydrate", "hydrochloric acid" ], "Reaction": [ "Add 4-cyanopyrimidine to a reaction flask", "Add hydrazine hydrate to the reaction flask and heat the mixture to reflux for several hours", "Cool the reaction mixture and filter the resulting solid", "Wash the solid with water and dry it under vacuum", "Dissolve the solid in hydrochloric acid and filter the resulting solution", "Concentrate the solution to obtain 6-hydrazinylpyrimidine-4-carbonitrile hydrochloride as a solid" ] } | |
CAS RN |
2408965-53-5 |
Product Name |
6-hydrazinylpyrimidine-4-carbonitrile hydrochloride |
Molecular Formula |
C5H6ClN5 |
Molecular Weight |
171.6 |
Purity |
95 |
Origin of Product |
United States |
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